Cas no 62462-38-8 (3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one)

• Product Name: 3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one
• CAS No: 62462-38-8
• MF: C₁₂H₁₃N₅O₅
• MW: 307.262121915817
• CID: 956691
• PubChem ID: 124923
• Update Time: 2024-03-01

3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one Chemical and Physical Properties

Names and Identifiers

• 1,N(2)-ethenoguanosine
• 3-(d-ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one
• 5,9-Dihydro-9-oxo-3-beta-D-ribofuranosylimidazo(1,2-a)purine
• 9H-Imidazo(1,2-alpha)purine-9-one, 3,4-dihydro-3-beta-D-ribofuranosyl-
• 3,4-Dihydro-3-beta-D-ribofuranosyl-9H-imidazo(1,2-alpha)purine-9-one
• 3-(d-Ribofuranosyl)-3,4-dihydro-9h-imidazo[1,2-a]purin-9-one

• Inchi： 1S/C12H13N5O5/c18-3-5-7(19)8(20)11(22-5)17-4-14-6-9(17)15-12-13-1-2-16(12)10(6)21/h1-2,4-5,7-8,11,18-20H,3H2,(H,13,15)/t5-,7-,8-,11?/m1/s1
• InChI Key： KWHCYYFJRRSHQF-YNJARDAQSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H](C1N1C=NC2C(N3C=CN=C3NC1=2)=O)O)O

Computed Properties

• Exact Mass: 307.09166853g/mol
• Monoisotopic Mass: 307.09166853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues